![molecular formula C18H21ClN2O4S B5119043 5-chloro-3-ethyl-2-methyl-1-phenyl-1H-3,1-benzimidazol-3-ium ethyl sulfate](/img/structure/B5119043.png)
5-chloro-3-ethyl-2-methyl-1-phenyl-1H-3,1-benzimidazol-3-ium ethyl sulfate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-3-ethyl-2-methyl-1-phenyl-1H-3,1-benzimidazol-3-ium ethyl sulfate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzimidazole derivatives and is known for its unique chemical structure and properties.
Mechanism of Action
The mechanism of action of 5-chloro-3-ethyl-2-methyl-1-phenyl-1H-3,1-benzimidazol-3-ium ethyl sulfate is not fully understood. However, it is believed that the compound exerts its therapeutic effects by interfering with the DNA synthesis and replication process. The compound has also been found to inhibit the activity of certain enzymes and proteins involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis, inhibit cell proliferation, and suppress angiogenesis. The compound has also been found to modulate the immune system and reduce inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-chloro-3-ethyl-2-methyl-1-phenyl-1H-3,1-benzimidazol-3-ium ethyl sulfate in lab experiments is its broad-spectrum antimicrobial activity. The compound has been found to be effective against a wide range of microorganisms, including bacteria, fungi, and viruses. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 5-chloro-3-ethyl-2-methyl-1-phenyl-1H-3,1-benzimidazol-3-ium ethyl sulfate. One area of interest is the development of new formulations and delivery methods to improve the solubility and bioavailability of the compound. Another area of research is the investigation of the compound's potential as a therapeutic agent for various diseases, including cancer, viral infections, and inflammatory disorders. Additionally, further studies are needed to elucidate the mechanism of action of the compound and to identify potential drug targets.
Synthesis Methods
The synthesis of 5-chloro-3-ethyl-2-methyl-1-phenyl-1H-3,1-benzimidazol-3-ium ethyl sulfate involves the reaction between 2-methyl-1-phenyl-1H-benzimidazole and ethyl chloride in the presence of a suitable catalyst. The reaction is carried out in an appropriate solvent under controlled temperature and pressure conditions. The resulting product is then purified using various techniques such as recrystallization, chromatography, and distillation.
Scientific Research Applications
5-chloro-3-ethyl-2-methyl-1-phenyl-1H-3,1-benzimidazol-3-ium ethyl sulfate has been extensively studied for its potential therapeutic applications. It has been found to exhibit antimicrobial, antifungal, and antiviral properties. The compound has also been found to have anticancer activity and has shown promising results in preclinical studies.
properties
IUPAC Name |
5-chloro-3-ethyl-2-methyl-1-phenylbenzimidazol-3-ium;ethyl sulfate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClN2.C2H6O4S/c1-3-18-12(2)19(14-7-5-4-6-8-14)15-10-9-13(17)11-16(15)18;1-2-6-7(3,4)5/h4-11H,3H2,1-2H3;2H2,1H3,(H,3,4,5)/q+1;/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBHSDLLXNOMENU-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+]1=C(N(C2=C1C=C(C=C2)Cl)C3=CC=CC=C3)C.CCOS(=O)(=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.